Cas no 309256-03-9 (Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 309256-03-9
• MF: C₁₀H₁₄ClN₃O₂S
• MW: 275.755059719086
• CID: 5861216
• PubChem ID: 57757904
• Update Time: 2025-05-19

Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI)
• EN300-28284654
• SCHEMBL13633450
• tert-butyl N-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]carbamate
• 309256-03-9

• Inchi： 1S/C10H14ClN3O2S/c1-10(2,3)16-9(15)14-7-5-6(11)12-8(13-7)17-4/h5H,1-4H3,(H,12,13,14,15)
• InChI Key： RGSALOSKZDVZCN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C=C(Cl)N=C(SC)N=1

Computed Properties

• Exact Mass: 275.0495256g/mol
• Monoisotopic Mass: 275.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 343.7±27.0 °C(Predicted)
• pka: 10.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI)

Comprehensive Overview of Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 309256-03-9)

Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI), with the CAS registry number 309256-03-9, is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives, which are known for their versatile applications in medicinal chemistry and agrochemicals. The presence of a chloro and methylthio substituent on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing innovative therapeutics and sustainable agrochemicals. Researchers and industry professionals frequently search for CAS No. 309256-03-9 to explore its potential in drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways. The compound's unique structure allows it to interact with biological targets, making it a subject of interest in cancer research and antimicrobial agent development.

The synthesis of Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI) involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Its tert-butyl ester group provides stability, which is crucial for handling and storage in laboratory settings. This feature is particularly appealing to chemists working on high-throughput screening and combinatorial chemistry, where stable intermediates are essential for efficient workflow.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly protocols to produce such intermediates, reducing waste and energy consumption. Searches related to CAS 309256-03-9 suppliers and custom synthesis services reflect the compound's commercial relevance. Additionally, its potential applications in crop protection and veterinary medicine have sparked discussions in agricultural forums and research publications.

Analytical characterization of Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI) typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The compound's spectral data and physical properties are often documented in chemical databases, aiding researchers in their work.

In conclusion, Carbamic acid, [6-chloro-2-(methylthio)-4-pyrimidinyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 309256-03-9) represents a critical building block in modern chemistry. Its structural features and reactivity profile make it indispensable for advancing drug discovery, agrochemical innovation, and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.